Cas no 30313-66-7 (Octanedioic acid, 2-ethyl-2,7,7-trimethyl-)

Octanedioic acid, 2-ethyl-2,7,7-trimethyl- structure
30313-66-7 structure
Product Name:Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
CAS No:30313-66-7
MF:C13H24O4
MW:244.327264785767
CID:1442415
Update Time:2024-08-15

Octanedioic acid, 2-ethyl-2,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
    • Inchi: 1S/C13H24O4/c1-5-13(4,11(16)17)9-7-6-8-12(2,3)10(14)15/h5-9H2,1-4H3,(H,14,15)(H,16,17)
    • InChI Key: GVOBBEXGICSULX-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CC)(C)CCCCC(C)(C)C(O)=O

Computed Properties

  • Exact Mass: 244.16752

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 391.3±25.0 °C(Predicted)
  • PSA: 74.6
  • pka: 4.84±0.45(Predicted)

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